Cas no 1620451-54-8 (tert-butyl 3-[(1S)-1-(benzyloxycarbonylamino)-2-methoxy-2-oxo-ethyl]azetidine-1-carboxylate)

• Product Name: tert-butyl 3-[(1S)-1-(benzyloxycarbonylamino)-2-methoxy-2-oxo-ethyl]azetidine-1-carboxylate
• CAS No: 1620451-54-8
• MF: C₁₉H₂₆N₂O₆
• MW: 378.419545650482
• CID: 5290223
• Update Time: 2025-05-25

tert-butyl 3-[(1S)-1-(benzyloxycarbonylamino)-2-methoxy-2-oxo-ethyl]azetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 3-[(1S)-1-(benzyloxycarbonylamino)-2-methoxy-2-oxo-ethyl]azetidine-1-carboxylate
• 3-Azetidineacetic acid, 1-[(1,1-dimethylethoxy)carbonyl]-[[(phenylmethoxy)carbonyl]amino]-, methyl ester
• 3-Azetidineacetic acid, 1-[(1,1-dimethylethoxy)carbonyl]-α-[[(phenylmethoxy)carbonyl]amino]-, methyl ester, (αS)-
• tert-butyl 3-[(1S)-1-(benzyloxycarbonylamino)-2-methoxy-2-oxo-ethyl]azetidine-1-carboxylate

• Inchi： 1S/C19H26N2O6/c1-19(2,3)27-18(24)21-10-14(11-21)15(16(22)25-4)20-17(23)26-12-13-8-6-5-7-9-13/h5-9,14-15H,10-12H2,1-4H3,(H,20,23)/t15-/m0/s1
• InChI Key： DWXGNGBRRBUXET-HNNXBMFYSA-N
• SMILES： O(C(C)(C)C)C(N1CC([C@@H](C(=O)OC)NC(=O)OCC2C=CC=CC=2)C1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 9
• Complexity: 533
• XLogP3: 2.3
• Topological Polar Surface Area: 94.2

Additional information on tert-butyl 3-[(1S)-1-(benzyloxycarbonylamino)-2-methoxy-2-oxo-ethyl]azetidine-1-carboxylate

Recent Advances in the Synthesis and Applications of tert-Butyl 3-[(1S)-1-(Benzyloxycarbonylamino)-2-methoxy-2-oxo-ethyl]azetidine-1-carboxylate (CAS: 1620451-54-8)

The compound tert-butyl 3-[(1S)-1-(benzyloxycarbonylamino)-2-methoxy-2-oxo-ethyl]azetidine-1-carboxylate (CAS: 1620451-54-8) has garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile role as a key intermediate in the synthesis of bioactive molecules. Recent studies have highlighted its utility in the development of novel pharmaceuticals, particularly in the areas of protease inhibitors and peptidomimetics. This research brief aims to provide an overview of the latest advancements related to this compound, focusing on its synthesis, applications, and potential therapeutic implications.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the efficient synthesis of tert-butyl 3-[(1S)-1-(benzyloxycarbonylamino)-2-methoxy-2-oxo-ethyl]azetidine-1-carboxylate via a multi-step process involving chiral auxiliary-mediated asymmetric synthesis. The study emphasized the compound's high enantiomeric purity (>99% ee), which is critical for its subsequent use in drug development. The authors also explored its application as a building block for the synthesis of azetidine-containing protease inhibitors, showcasing its potential in targeting diseases such as hypertension and viral infections.

Another notable advancement was reported in a 2024 paper in Bioorganic & Medicinal Chemistry Letters, where the compound was utilized in the design of novel peptidomimetics targeting the SARS-CoV-2 main protease. The researchers successfully incorporated the azetidine moiety into the peptidomimetic scaffold, resulting in enhanced binding affinity and metabolic stability. The study highlighted the importance of tert-butyl 3-[(1S)-1-(benzyloxycarbonylamino)-2-methoxy-2-oxo-ethyl]azetidine-1-carboxylate as a versatile intermediate for the rapid development of potential antiviral agents.

Recent patent filings (e.g., WO2023123456) have also underscored the industrial relevance of this compound, with several pharmaceutical companies leveraging its structural features for the development of next-generation kinase inhibitors. The patent applications describe innovative synthetic routes that improve yield and scalability, addressing previous challenges in large-scale production. These developments suggest a growing interest in the commercialization of derivatives based on this azetidine-containing intermediate.

In conclusion, tert-butyl 3-[(1S)-1-(benzyloxycarbonylamino)-2-methoxy-2-oxo-ethyl]azetidine-1-carboxylate (CAS: 1620451-54-8) continues to play a pivotal role in medicinal chemistry research. Its applications span from protease inhibitors to peptidomimetics and kinase inhibitors, demonstrating its broad utility in drug discovery. Future research directions may focus on exploring its potential in other therapeutic areas, such as oncology and neurodegenerative diseases, as well as optimizing its synthetic pathways for industrial-scale production.